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Compound of Interest

Compound Name: 2-(2-Aminoethylamino)ethanol-d4

Cat. No.: B565554

Technical Guide: 2-(2-Aminoethylamino)ethanol-
d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, applications,
and safety considerations for 2-(2-Aminoethylamino)ethanol-d4. This deuterated analog of 2-
(2-Aminoethylamino)ethanol serves as a valuable tool in various research and development
fields, particularly in metabolic and pharmacokinetic studies.

Core Chemical Properties

2-(2-Aminoethylamino)ethanol-d4, a stable isotope-labeled compound, is primarily utilized as
an internal standard or tracer in mass spectrometry-based analyses. Its key chemical identifiers
and properties are summarized below.
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Property Value
2-(2-aminoethylamino)-1,1,2,2-
IUPAC Name _
tetradeuterioethanol[1][2]
2-(2-Aminoethylamino)ethanol-d4, Amino
Synonyms Alcohol EA-d4, (2-
Hydroxyethyl)ethylenediamine-d4[1]
CAS Number 1246819-88-4[1]

Molecular Formula

C4aHsDaN20[1]

Molecular Weight

108.18 g/mol [1][2]

Appearance

Colorless Oily Matter[1]

Physicochemical Data

The physicochemical properties of 2-(2-Aminoethylamino)ethanol-d4 are crucial for its

application in experimental settings. While some data is specific to the deuterated form, other

parameters are often cited from the non-deuterated analog, 2-(2-Aminoethylamino)ethanol

(CAS: 111-41-1).

Property Value Notes
N ) Data for the deuterated
Boiling Point 238-240 °C[1]
compound.
] ] Data for the deuterated
Melting Point -28 °C[1]
compound.
Purity 95% by HPLC; 98% atom DJ[1] Typical purity from suppliers.
. Soluble in Chloroform, DMSO, Data for the deuterated
Solubility
Methanol[1] compound.
) Data for the non-deuterated
Density 1.03 g/mL at 25 °C

analog.

Refractive Index (n20/D)

1.485

Data for the non-deuterated

analog.
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Applications in Research and Development

The primary application of 2-(2-Aminoethylamino)ethanol-d4 lies in its use as a stable
isotope-labeled internal standard for quantitative analysis and as a tracer in metabolic studies.

o Metabolic Pathway Studies: Researchers utilize 2-(2-Aminoethylamino)ethanol-d4 to trace
the metabolic fate of its non-deuterated counterpart within biological systems. The deuterium
label allows for the differentiation and quantification of the compound and its metabolites
using mass spectrometry, providing insights into metabolic transformations.[1]

e Pharmacokinetics (ADME): In drug development, this compound is instrumental in studying
the absorption, distribution, metabolism, and excretion (ADME) of drug candidates that share
a similar structural motif. Its distinct mass allows for precise tracking and quantification in
complex biological matrices.[1]

Experimental Protocols

While specific experimental protocols are highly dependent on the research context, a
generalized workflow for a pharmacokinetic study using 2-(2-Aminoethylamino)ethanol-d4 as
an internal standard is outlined below.
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Sample Preparation

Biological Sample Collection
(e.g., plasma, urine)

:

Spike with
2-(2-Aminoethylamino)ethanol-d4
(Internal Standard)

:

Protein Precipitation
(e.g., with acetonitrile)

l

Centrifugation

:

Supernatant Collection

nalysis

LC-MS/MS Analysis

Inject Supernatant
onto LC Column

l

Chromatographic Separation

:

Mass Spectrometric Detection
(MRM Mode)

l

Quantification of Analyte
vs. Internal Standard

Click to download full resolution via product page

Caption: Generalized workflow for a pharmacokinetic study.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b565554?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

The safety and handling information for 2-(2-Aminoethylamino)ethanol-d4 is largely
extrapolated from its non-deuterated analog. It is imperative to handle this chemical with
appropriate precautions in a laboratory setting.

Hazard Identification:

Causes severe skin burns and eye damage.

May cause an allergic skin reaction.

May cause damage to organs through prolonged or repeated exposure.

May damage fertility or the unborn child.

Precautionary Measures:

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.

o Handling: Do not breathe mist, vapours, or spray. Use only in a well-ventilated area. Obtain
special instructions before use.

o Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed.
Store locked up.[3]

First Aid:

e If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or
shower.

 Ifin eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

 If inhaled: Remove person to fresh air and keep comfortable for breathing.

« If swallowed: Rinse mouth. Do NOT induce vomiting.
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Seek immediate medical advice for any exposure.

Logical Relationship: Reaction with Carbon Dioxide

The non-deuterated analog, 2-(2-aminoethylamino)ethanol (AEEA), is known for its ability to
capture carbon dioxide. Computational studies have elucidated the reaction mechanism, which
involves the formation of a carbamate. This process highlights the chemical reactivity of the
amine groups.

2-(2-Aminoethylamino)ethanol Reaction Pathway
(AEEA)
B Carbamate Formation . Proton Transfer . Final Product
(at primary or secondary amine) " (often water-mediated) "| (e.g., protonated carbamate)
Carbon Dioxide |—— "

(Co2)

Click to download full resolution via product page

Caption: Simplified reaction pathway of AEEA with CO2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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